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Compound of Interest

Compound Name: Aniline-d5

Cat. No.: B030001

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the stability and optimal
storage conditions for Aniline-d5. Understanding these parameters is critical for ensuring the
isotopic and chemical purity of this compound, which is essential for its use as an internal
standard in quantitative analysis, in metabolic studies, and as a starting material in the
synthesis of deuterated compounds.

Physicochemical Properties and Storage Summary

Aniline-d5 is a deuterated analog of aniline where the five hydrogen atoms on the benzene
ring have been replaced with deuterium. This isotopic substitution imparts a higher mass and
greater metabolic stability due to the stronger carbon-deuterium (C-D) bond compared to the
carbon-hydrogen (C-H) bond.[1][2] However, its general chemical reactivity and susceptibility to
degradation are similar to that of unlabeled aniline.

Table 1: Summary of Physicochemical Properties and Recommended Storage for Aniline-d5
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Property Value
Chemical Formula CeDsNH:2
Molecular Weight ~98.16 g/mol

Colorless to pale yellow oily liquid; darkens on

Appearance ) ]
exposure to air and light.
Boiling Point ~184 °C
Melting Point ~-6 °C
Storage Temperature 2-8 °C (Refrigerated).[3][4][5]1[6][7]
Store in a tightly sealed container under an inert
Storage Conditions atmosphere (e.g., nitrogen or argon), protected

from light and moisture.[8][9]

Stable for extended periods under
L T Stabilit recommended conditions. Re-analysis of
ong-Term Stabili
J Y chemical purity is recommended after three

years.[10]

Stability Profile and Degradation Pathways

Aniline-d5 is a stable compound when stored correctly. However, like its non-deuterated
counterpart, it is susceptible to degradation through several pathways, primarily initiated by
exposure to oxygen (air) and light. The primary degradation mechanisms are oxidation and
polymerization.

Oxidative Degradation

Exposure to atmospheric oxygen can lead to the oxidation of the amino group and the aromatic
ring. This process is often accelerated by light and can result in the formation of a variety of
colored impurities. Potential oxidation products include:

o Nitrobenzene-d5: From oxidation of the amino group.
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o Azoxybenzene-d10 and Azobenzene-d10: Formed through condensation reactions following
oxidation.

e Quinone-d4: Resulting from oxidation of the aromatic ring.

» Polymeric materials (Aniline Black): Complex, dark-colored polymers formed through
extensive oxidation and polymerization.[11]

The deuteration of the aromatic ring is expected to have a minimal effect on the susceptibility to
oxidation compared to unlabeled aniline.

Photodegradation

Exposure to light, particularly UV radiation, can promote the degradation of Aniline-d5.
Photodegradation can lead to the formation of radicals and initiate oxidation and polymerization
reactions, resulting in discoloration and the formation of impurities.

Isotopic Stability (H/D Exchange)

Under neutral or basic conditions, the deuterium atoms on the aromatic ring of Aniline-d5 are
stable and not readily exchangeable. However, under strongly acidic conditions, there is a
potential for hydrogen-deuterium (H/D) exchange, which could compromise the isotopic purity
of the compound. It is therefore advisable to avoid prolonged exposure to strong acids.

Below is a diagram illustrating the potential degradation pathways of Aniline-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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